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Compound of Interest

Compound Name: Rhenium heptafluoride

Cat. No.: B092789

An Objective Comparison of Rhenium Heptafluoride and Tungsten Hexafluoride for Advanced
Research Applications

This guide provides a comprehensive comparison of the properties, reactivity, and handling of
Rhenium heptafluoride (ReF~) and Tungsten hexafluoride (WFs). The information is intended
for researchers, scientists, and professionals in drug development and other advanced
technology fields where high-valence metal fluorides are of interest.

Introduction

Rhenium heptafluoride and tungsten hexafluoride are both heavy metal fluorides with high
oxidation states, but they exhibit significant differences in their physical and chemical
properties. ReF7 is notable for being the only thermally stable metal heptafluoride, while WFe is
a critical material in the semiconductor industry.[1][2] Understanding their distinct
characteristics is crucial for their safe and effective application in research and industrial
processes.

Data Presentation: Physical and Chemical
Properties

A summary of the key quantitative data for ReF7 and WFes is presented in the table below for
easy comparison.
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Property

Rhenium Heptafluoride
(ReF7)

Tungsten Hexafluoride
(WFs)

Molecular Formula

ReF7[3]

WFe

Molar Mass 319.196 g/mol [4] 297.83 g/mol [5]
Bright yellow crystalline solid[4]  Colorless gas or light yellow
Appearance o
[6] liquid[5][7]
Melting Point 48.3 °C[4][6] 2.3 °C[5]
Boiling Point 73.72 °C[4] 17.5 °C[5]
Density (Solid) 4.3 g/cm3 3.99 g/cm?3 (at 2.3 °C)

Density (Liquid) Not readily available 3.44 g/cm? (at 15 °C)[5][8]
) ) ~13 kg/m 3 (densest known
Density (Gas) Not applicable at STP
gas at STP)[1]
Distorted pentagonal
Molecular Geometry Octahedral[1][5]

bipyramidal[2][4]

W/Re-F Bond Length

1.84-1.89 A[9]

183.2 pm[5][8]

Reactivity with Water

Reacts to form perrhenic acid
(HReOa4) and HF[2]

Reacts to form tungsten
trioxide (WOs3) and HF[1]

Primary Use

Precursor in fluorine

chemistry[6]

Chemical vapor deposition of

tungsten films[1]

Molecular Structure and Reactivity

Rhenium heptafluoride adopts a distorted pentagonal bipyramidal geometry, a unique

structure for a thermally stable metal heptafluoride.[2][4] In contrast, tungsten hexafluoride has

a highly symmetrical octahedral geometry.[1][5] This difference in structure contributes to their

differing physical properties, such as melting and boiling points.

Both compounds are highly reactive towards water, a critical consideration for their handling

and storage.[1][6] The hydrolysis of ReF~ yields perrhenic acid and hydrofluoric acid, while WFe

hydrolysis produces tungsten trioxide and hydrofluoric acid.[1][2][6] The production of highly
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corrosive HF upon contact with moisture necessitates stringent safety protocols for both
compounds.[6][10]

Experimental Protocols
Synthesis of Rhenium Heptafluoride

The laboratory synthesis of Rhenium heptafluoride is typically achieved through the direct
fluorination of rhenium metal at elevated temperatures.[2][6]

Equation: 2Re + 7F2 — 2ReF7[2][6]

Methodology:

o Place high-purity rhenium metal powder in a nickel or Monel reactor.

e Heat the reactor to a temperature between 400 °C and 450 °C.[6]

 Introduce an excess of fluorine gas into the reactor at a pressure of 2 to 5 atm.
¢ Maintain the reaction conditions until the conversion is complete.

 Purify the resulting ReF7 by vacuum sublimation at 50 °C to separate it from unreacted
rhenium and lower fluorides.[6]

Synthesis of Tungsten Hexafluoride

Tungsten hexafluoride is commercially produced by the direct reaction of fluorine gas with
tungsten powder.[1]

Equation: W + 3F2 — WFe[1]

Methodology:

e Place high-purity tungsten powder in a heated reactor.
« Introduce fluorine gas into the reactor.

» Maintain the exothermic reaction at a temperature between 350 and 400 °C.[1]
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e The gaseous WFs product is then separated from impurities, such as tungsten oxyfluoride
(WOF4), by distillation.[1]

Visualization of Hydrolysis Reactions

The following diagram illustrates the distinct hydrolysis pathways of Rhenium heptafluoride
and Tungsten hexafluoride.

Tungsten Hexafluoride Hydrolysis

3H20
WOs 6HF
(Tungsten Trioxide) (Hydrogen Fluoride)
+
WFe
Rhenium Heptafluoride Hydrolysis
4H20

HReOa4
(Perrhenic Acid)

THF

(Hydrogen Fluoride)

Click to download full resolution via product page
Caption: Comparative hydrolysis pathways of ReF7 and WFe.

Safety and Handling

Both Rhenium heptafluoride and Tungsten hexafluoride are hazardous materials that require
specialized handling procedures.

Rhenium Heptafluoride:
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» As a corrosive solid, skin and eye contact should be avoided.[11]
« |t reacts with water, so it must be handled in a dry atmosphere, for instance, in a glovebox.[6]

o Appropriate personal protective equipment (PPE), including gloves and eye/face protection,
is mandatory.[11]

Tungsten Hexafluoride:

WFes is a toxic and corrosive gas that is heavier than air.[1][10]

« It reacts violently with water to produce hydrofluoric acid, which can cause severe burns to
the skin, eyes, and respiratory tract.[1][10]

» Handling should be conducted in a well-ventilated fume hood or glovebox.[10]

« Self-contained breathing apparatus (SCBA) and chemical-resistant clothing are required
when working with WFe.[10][12]

o Storage vessels should have Teflon gaskets due to the formation of HF upon reaction with
moisture.[1]

Conclusion

Rhenium heptafluoride and Tungsten hexafluoride are valuable reagents in their respective
fields of application. ReF7's unique status as a stable heptafluoride makes it a subject of
academic and research interest, particularly in fundamental inorganic and fluorine chemistry.
WFes, on the other hand, is an indispensable industrial chemical, crucial for the fabrication of
modern electronics due to its role in producing high-purity tungsten films.[1][13] The choice
between these two compounds will be dictated by the specific chemical and physical properties
required for a given application. A thorough understanding of their reactivity and strict
adherence to safety protocols are paramount for their use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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